![molecular formula C24H25ClFN5O2S B2572221 1-[(2-chloro-6-fluorobenzyl)thio]-N-isobutyl-5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide CAS No. 1114877-16-5](/img/new.no-structure.jpg)
1-[(2-chloro-6-fluorobenzyl)thio]-N-isobutyl-5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
Overview
Description
1-[(2-chloro-6-fluorobenzyl)thio]-N-isobutyl-5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C24H25ClFN5O2S and its molecular weight is 502.01. The purity is usually 95%.
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Properties
CAS No. |
1114877-16-5 |
|---|---|
Molecular Formula |
C24H25ClFN5O2S |
Molecular Weight |
502.01 |
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(2-methylpropyl)-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
InChI |
InChI=1S/C24H25ClFN5O2S/c1-4-10-30-22(33)16-9-8-15(21(32)27-12-14(2)3)11-20(16)31-23(30)28-29-24(31)34-13-17-18(25)6-5-7-19(17)26/h5-9,11,14H,4,10,12-13H2,1-3H3,(H,27,32) |
SMILES |
CCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC(C)C)N3C1=NN=C3SCC4=C(C=CC=C4Cl)F |
solubility |
not available |
Origin of Product |
United States |
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